1-Methylazetidin-3-amine

• IUPAC Name: 1-methylazetidin-3-amine
• InChI: InChI=1S/C4H10N2/c1-6-2-4(5)3-6/h4H,2-3,5H2,1H3
• InChI Key: BIWZYRJXBPPLLA-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(C1)N
• Molecular Formula: C4H10N2
• DSSTOX Substance ID: DTXSID40595788
• Molecular Weight: 86.14 g/mol
• CAS RN: 959957-92-7

Description

1-Methylazetidin-3-amine is a heterocyclic amine containing a 5-membered azetidine ring with a methyl group and an amine group attached to it. It is a versatile building block for various pharmaceutical and organic synthesis applications. It can be utilized in the synthesis of pharmaceutical products, agrochemicals, and other biologically active compounds.

Molecular Structure Analysis

The molecular formula of this compound is C4H10N2. The InChI code is 1S/C4H10N2/c1-6-2-4(5)3-6/h4H,2-3,5H2,1H3 and the InChI key is BIWZYRJXBPPLLA-UHFFFAOYSA-N. The canonical SMILES representation is CN1CC(C1)N.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 86.14 g/mol. It has a topological polar surface area of 29.3 Ų. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2. The exact mass and monoisotopic mass are both 86.084398327 g/mol.

Scientific Research Applications

• Reversible and Irreversible Inactivation of Enzymes : One study explored the transformation of heterocyclic reversible monoamine oxidase-B inactivators into irreversible inactivators through N-methylation. This implies potential applications in designing enzyme inhibitors (Ding & Silverman, 1993).

• Chemical Synthesis and Optical Resolution : Research on 3-Methylazetidin-2-one, a related compound, has involved optical resolution and absolute configuration studies. This could be relevant for chiral synthesis in pharmaceuticals (Shustov & Rauk, 1996).

• Electrochemical Synthesis in Organic Chemistry : A study presented an efficient electrochemical synthesis method for 5-methylene-1,3-oxazolidin-2-ones from acetylenic amines and CO2. This showcases the compound's role in facilitating new synthetic pathways (Feroci et al., 2005).

• Synthesis of Azetidinones and Azetidinols : Research into the synthesis of 1-alkyl-2-methylazetidin-3-ones and 1-alkyl-2-methylazetidin-3-ols revealed methodologies for producing these compounds, which are crucial in medicinal chemistry (Salgado et al., 2003).

• Synthesis and Structural Studies : Another study focused on the crystal structure and DFT studies of a compound containing a similar structural motif, providing insights into the molecular conformation and electronic structure, which are vital for material science applications (Murugavel et al., 2014).

Safety and Hazards

1-Methylazetidin-3-amine is associated with several hazard statements: it causes skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray.